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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Pomarose, a synthetic odorant,
for its potential use as a standard in olfactory research. This document includes its chemical
and olfactory properties, along with detailed, exemplary protocols for its application in common
olfactory research methodologies.

Introduction to Pomarose

Pomarose is a high-impact captive odorant developed by Givaudan.[1][2] It is a synthetic,
double-unsaturated ketone that does not occur in nature.[1][2] Its potent and distinct aroma
profile makes it a valuable tool for researchers studying the mechanisms of olfaction.

The olfactory character of Pomarose is primarily attributed to its (2E,5Z)-stereocisomer, which
possesses a powerful fruity and rosy scent with nuances of apple, plum, and raisin.[1][2] The
(2E,5E)-isomer is significantly less potent and barely detectable by most individuals.[1][2] It is
important to note that the two isomers can equilibrate in the presence of trace acids,
particularly when stored in glass containers.[1][2]
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Chemical and Olfactory Properties

A summary of the key quantitative data for Pomarose is presented below for easy reference

and comparison.

Property

Value

Reference

IUPAC Name

(2E,52)-5,6,7-trimethylocta-

[3]

2,5-dien-4-one

Common Name Pomarose [2][3]

CAS Number 357650-26-1 [2][3]

Molecular Formula C11H1s0 [2][3]

Molecular Weight 166.26 g/mol [3]
Fruity, rosy, apple, plum, raisin,

Odor Profile ] y ] Y. appie. p [1]
dried fruit

Odor Threshold 0.5 ng/L in air [2]

N ) 236.15 °C at 760 mmHg

Boiling Point , [4]
(estimated)

Density 0.855 g/cm? [2]
Soluble in alcohol; Water

Solubility solubility 54.88 mg/L at 25°C [4]

(estimated)

Experimental Protocols

The following are detailed, exemplary protocols for the use of Pomarose in key olfactory

research experiments. These protocols are based on standard methodologies and should be

adapted to specific experimental needs.

In Vitro Olfactory Receptor Activation Assay (Luciferase

Reporter Assay)
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This protocol describes a method to screen Pomarose against a library of olfactory receptors
(ORs) expressed in a heterologous cell line to identify potential cognate receptors.

Materials:

Hana3A or HEK293T cells

e Cell culture medium (e.g., DMEM) and supplements
e Plasmids encoding olfactory receptors of interest
o Plasmids for accessory proteins (e.g., RTP1S, Goolf)
 Luciferase reporter plasmid with a cAMP response element (CRE)
» Transfection reagent
o Pomarose stock solution (e.g., 1 M in DMSO)
e Odorant dilution buffer (e.g., CD293 medium)
o Luciferase assay reagent
e Luminometer
Protocol:
e Cell Culture and Transfection:
1. Culture Hana3A or HEK293T cells in appropriate medium.

2. Co-transfect cells with plasmids for the OR, accessory proteins, and the CRE-luciferase
reporter gene using a suitable transfection reagent.

3. Plate the transfected cells into a 96-well plate and incubate for 24-48 hours to allow for
protein expression.[5]

e QOdorant Stimulation:
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1. Prepare serial dilutions of Pomarose from the stock solution in the odorant dilution buffer.
A typical concentration range for screening would be from 1 nM to 100 uM.

2. Carefully remove the culture medium from the cells and replace it with the Pomarose
dilutions. Include a buffer-only control.

3. Incubate the plate for a defined period (e.g., 4 hours) at 37°C.

Luminescence Measurement:

1. After incubation, add the luciferase assay reagent to each well according to the
manufacturer's instructions.

2. Measure the luminescence signal using a luminometer.[6]
Data Analysis:

1. Normalize the luciferase signal for each well to a control (e.g., buffer-only or a mock-
transfected well).

2. Plot the normalized response against the Pomarose concentration to generate a dose-
response curve.

3. Determine the ECso value for ORs that show significant activation.

Electro-Olfantography (EOG)

This protocol outlines the measurement of field potentials from the olfactory epithelium in
response to Pomarose stimulation, providing an indication of the overall sensory neuron
response.

Materials:
o Anesthetized animal (e.g., mouse)
o Dissection microscope and tools

o Faraday cage and anti-vibration table
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» Olfactometer for controlled odor delivery

e Recording and reference electrodes (e.g., Ag/AgCI electrodes in glass capillaries filled with
Ringer's solution)

o Amplifier and data acquisition system

e Pomarose solution of known concentration

e Ringer's solution

Protocol:

e Animal Preparation:
1. Anesthetize the animal and secure it in a stereotaxic frame.
2. Expose the olfactory epithelium by surgical dissection.[7]

» Electrode Placement:

1. Under a dissecting microscope, place the recording electrode in contact with the surface
of the olfactory epithelium.[7]

2. Place the reference electrode in a nearby, non-sensory region.
e Odorant Delivery:

1. Use an olfactometer to deliver controlled pulses of air saturated with Pomarose vapor to
the olfactory epithelium.

2. Vary the concentration of Pomarose to assess dose-dependent responses.
3. Deliver pulses of clean air as a control.
o Data Recording and Analysis:

1. Record the electrical potential changes (EOG) in response to odorant and control stimuli.
The EOG is typically a negative voltage deflection.[8]
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2. Amplify and digitize the signal for analysis.[7]
3. Measure the peak amplitude of the EOG response for each stimulus.

4. Plot the EOG amplitude as a function of Pomarose concentration.

Behavioral Assay: Olfactory Habituation/Dishabituation
Test in Mice

This protocol assesses the ability of mice to detect and discriminate Pomarose from other
odorants.

Materials:
e Test mice
o Clean home cages
o Cotton swabs
 Pomarose solution (e.g., diluted in mineral oil)
o Control substance (mineral oil)
o A different, structurally dissimilar odorant for dishabituation
 Video recording equipment and analysis software or a stopwatch
Protocol:
» Habituation:
1. Allow the mouse to acclimate to the test cage.

2. Present a cotton swab dipped in mineral oil to the mouse and record the time it spends
sniffing the swab over a set period (e.g., 1 minute).
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3. Repeat this presentation for several trials with an inter-trial interval (e.g., 2 minutes) until
the sniffing time significantly decreases, indicating habituation.[9]

e Odorant Presentation:

1. Following habituation to the mineral oil, present a cotton swab with a dilute solution of
Pomarose.

2. Record the sniffing time. A significant increase in sniffing time compared to the last mineral
oil trial indicates detection of Pomarose.

3. Repeat the presentation of Pomarose for several trials to induce habituation to its scent.
» Dishabituation:
1. After the mouse has habituated to Pomarose, present a new, different odorant.

2. Arenewed interest and increased sniffing time for the new odorant demonstrates that the
mouse can discriminate between Pomarose and the novel scent.[10]

o Data Analysis:
1. Quantify the duration of sniffing for each trial.

2. Use statistical analysis to compare sniffing times between the habituation, Pomarose
presentation, and dishabituation phases.

Visualizations

The following diagrams illustrate key concepts in olfactory research relevant to the application
of Pomarose.
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Caption: Experimental workflow for olfactory research using Pomarose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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